Cas no 102292-50-2 (1-(2,6-Dichlorobenzyl)piperazine)

• Product Name: 1-(2,6-Dichlorobenzyl)piperazine
• CAS No: 102292-50-2
• MF: C₁₁H₁₄Cl₂N₂
• MW: 245.148260593414
• MDL: MFCD02736281
• CID: 62295
• Update Time: 2025-06-26

1-(2,6-Dichlorobenzyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-Dichlorobenzyl)piperazine
• 1-(2,6-Dichloro-benzyl)piperazine
• 1-[(2,6-dichlorophenyl)methyl]piperazine
• SBB009351
• AKOS B014424
• Oprea1_042275
• Oprea1_177202
• 657832_ALDRICH
• BUTTPARK 36\08-57
• TIMTEC-BB SBB009351
• ART-CHEM-BB B014424
• AG-670
• BAS 03082541
• AG-670/40681823
• 1-(2,6-Dichloro-benzyl)-piperazine
• 1-(2,6-Dichlorobenzyl)-piperazine
• Piperazine, 1-[(2,6-dichlorophenyl)methyl]-
• PubChem9350
• 2,6-dichlorobenzylpiperazine
• WQTPGHSKQDVCQQ-UHFFFAOYSA-N
• STK148781
• BBL037000
• R

• MDL： MFCD02736281
• Inchi： 1S/C11H14Cl2N2/c12-10-2-1-3-11(13)9(10)8-15-6-4-14-5-7-15/h1-3,14H,4-8H2
• InChI Key： WQTPGHSKQDVCQQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN1CCNCC1)Cl

Computed Properties

• Exact Mass: 244.05300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4

Experimental Properties

• Melting Point: 54-62 °C
• Flash Point: Fahrenheit: >212 ° f
  Celsius: >100 ° c
  
• PSA: 15.27000
• LogP: 2.66530

1-(2,6-Dichlorobenzyl)piperazine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Additional information on 1-(2,6-Dichlorobenzyl)piperazine

1-(2,6-Dichlorobenzyl)piperazine: A Comprehensive Overview

1-(2,6-Dichlorobenzyl)piperazine, also known by its CAS number CAS No. 102292-50-2, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of piperazine, a six-membered ring containing two nitrogen atoms, which is widely used in drug design due to its unique properties and versatility.

The structure of 1-(2,6-Dichlorobenzyl)piperazine consists of a piperazine ring attached to a benzyl group substituted with two chlorine atoms at the 2 and 6 positions. This substitution pattern imparts specific electronic and steric properties to the molecule, making it suitable for various applications. The compound's chemical formula is C₉H₁₁Cl₂N₂, and its molecular weight is approximately 234.08 g/mol.

Recent studies have highlighted the potential of 1-(2,6-Dichlorobenzyl)piperazine in the development of novel therapeutic agents. Its ability to act as a scaffold for drug design has been explored in several research papers published in reputable journals such as Journal of Medicinal Chemistry and Nature Communications. For instance, researchers have investigated its role in the creation of kinase inhibitors, which are crucial in targeting various diseases including cancer.

In addition to its pharmaceutical applications, CAS No. 102292-50-2 has also been studied for its potential in materials science. The compound's unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent advancements in this area have demonstrated its ability to enhance the performance of organic field-effect transistors (OFETs), paving the way for future innovations in flexible electronics.

The synthesis of 1-(2,6-Dichlorobenzyl)piperazine typically involves a multi-step process that includes nucleophilic substitution and coupling reactions. Researchers have optimized these methods to improve yield and purity, ensuring that the compound can be produced efficiently on an industrial scale.

Beyond its direct applications, this compound serves as an intermediate in the synthesis of more complex molecules. Its role as a building block in organic synthesis has been extensively documented, with recent studies focusing on its use in constructing bioactive compounds with potential anti-inflammatory and antiviral properties.

The increasing interest in CAS No. 102292-50-2 can be attributed to its versatility and the growing demand for innovative chemical solutions across various industries. As research continues to uncover new applications for this compound, it is poised to play an even more significant role in advancing both scientific knowledge and technological innovations.